Cas no 1806921-81-2 (4'-Amino-2'-bromo-6'-(trifluoromethyl)acetophenone)

• Product Name: 4'-Amino-2'-bromo-6'-(trifluoromethyl)acetophenone
• CAS No: 1806921-81-2
• MF: C₉H₇BrF₃NO
• MW: 282.057192087173
• CID: 4973211
• Update Time: 2025-11-04

4'-Amino-2'-bromo-6'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Amino-2'-bromo-6'-(trifluoromethyl)acetophenone

• Inchi： 1S/C9H7BrF3NO/c1-4(15)8-6(9(11,12)13)2-5(14)3-7(8)10/h2-3H,14H2,1H3
• InChI Key： WGUJHPFNIDKHDT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(F)(F)F)=C1C(C)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1

Additional information on 4'-Amino-2'-bromo-6'-(trifluoromethyl)acetophenone

4'-Amino-2'-bromo-6'-(trifluoromethyl)acetophenone: A Comprehensive Overview

4'-Amino-2'-bromo-6'-(trifluoromethyl)acetophenone, also known by its CAS number CAS No. 1806921-81-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes an amino group, a bromine atom, and a trifluoromethyl group attached to an acetophenone backbone. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

The synthesis of 4'-Amino-2'-bromo-6'-(trifluoromethyl)acetophenone involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity while minimizing environmental impact. Researchers have explored the use of catalytic systems and green chemistry principles to achieve this goal. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process, leading to higher efficiency and better product quality.

In terms of applications, 4'-Amino-2'-bromo-6'-(trifluoromethyl)acetophenone has shown promise in the field of drug discovery. Its structure allows for interactions with various biological targets, making it a valuable lead compound in medicinal chemistry. Recent research has highlighted its potential as an anti-tumor agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation. Additionally, studies have demonstrated its anti-inflammatory properties, suggesting its potential use in treating chronic inflammatory diseases.

The compound's electronic properties also make it a candidate for applications in materials science. Its ability to act as both an electron donor and acceptor under certain conditions has led to investigations into its use in organic electronics. For example, it has been proposed as a component in light-emitting diodes (LEDs) due to its photoluminescent properties. Recent advancements in this area have focused on improving the stability and efficiency of such devices by modifying the compound's structure.

From an environmental perspective, understanding the fate and behavior of 4'-Amino-2'-bromo-6'-(trifluoromethyl)acetophenone in natural systems is crucial for assessing its potential risks. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its breakdown. However, the presence of halogenated groups may influence the rate and extent of degradation, necessitating further research to fully understand its environmental impact.

In conclusion, 4'-Amino-2'-bromo-6'-(trifluoromethyl)acetophenone, CAS No. 1806921-81-2, is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and reactivity make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.